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Compound of Interest

Compound Name: Pivcephalexin

Cat. No.: B1210181 Get Quote

Pivcephalexin: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Pivcephalexin, a semi-synthetic

cephalosporin antibiotic. This document outlines its chemical properties, mechanism of action,

and available technical data, adhering to a structured format for clarity and ease of comparison.

Core Chemical and Physical Data
Pivcephalexin is the pivaloyloxymethyl ester of cephalexin, a first-generation cephalosporin.

This esterification enhances its oral absorption. The primary forms of this compound are the

base and the hydrochloride salt.

Property Pivcephalexin
Pivcephalexin
Hydrochloride

CAS Number 63836-75-9 27726-31-4

Molecular Formula C22H27N3O6S C22H27N3O6S.ClH

Molecular Weight 461.53 g/mol 497.99 g/mol

Synonyms
Pivcefalexin, Cephalexin

pivaloyloxymethyl ester
Pivalexin, ST-21
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Mechanism of Action: Inhibition of Bacterial Cell
Wall Synthesis
As a member of the β-lactam class of antibiotics, Pivcephalexin exerts its bactericidal effect by

inhibiting the synthesis of the bacterial cell wall. The core mechanism involves the following

steps:

Binding to Penicillin-Binding Proteins (PBPs): The β-lactam ring of cephalosporins is a

structural analog of the D-Ala-D-Ala moiety of the peptidoglycan precursor. This allows the

antibiotic to bind to the active site of PBPs, which are bacterial enzymes essential for the

cross-linking of peptidoglycan.

Inhibition of Transpeptidation: By binding to PBPs, Pivcephalexin acylates the enzyme,

rendering it inactive. This blocks the final transpeptidation step in peptidoglycan synthesis.

Cell Wall Destabilization and Lysis: The inhibition of peptidoglycan cross-linking weakens the

bacterial cell wall. As the bacterium grows and divides, the compromised cell wall cannot

withstand the internal osmotic pressure, leading to cell lysis and death.
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Figure 1. Signaling pathway of Pivcephalexin's mechanism of action.

Pharmacokinetic Profile
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Detailed pharmacokinetic data for Pivcephalexin is limited in readily accessible recent

literature. However, as a prodrug of cephalexin, its pharmacokinetic properties are closely

related to those of cephalexin following oral administration. The pivaloyloxymethyl ester moiety

is cleaved in the intestinal mucosa, releasing cephalexin into the bloodstream.

Note: The following data pertains to Cephalexin, the active metabolite of Pivcephalexin, and is

provided as a proxy due to the limited availability of specific data for the parent compound.

Parameter Value Reference

Oral Bioavailability Nearly 100% [1]

Time to Peak Plasma

Concentration (Tmax)
~1 hour [2]

Plasma Half-life
49.5 minutes (fasted), 76.5

minutes (with food)
[1]

Protein Binding 10-15% [1]

Metabolism Not metabolized in the body [1]

Excretion
>90% excreted unchanged in

urine within 6 hours
[1]

Experimental Protocols
Antimicrobial Susceptibility Testing (AST)
A common method to determine the efficacy of an antibiotic like Pivcephalexin against a

specific bacterium is through the determination of the Minimum Inhibitory Concentration (MIC).

Principle: The MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible

growth of a microorganism after overnight incubation.

General Protocol for Broth Microdilution:

Preparation of Bacterial Inoculum:
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Isolate colonies of the test bacterium from a pure culture grown on an appropriate agar

plate.

Suspend the colonies in a sterile broth (e.g., Mueller-Hinton Broth) to a turbidity equivalent

to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

Dilute the standardized suspension to achieve a final inoculum concentration of

approximately 5 x 10^5 CFU/mL in the test wells.

Preparation of Antibiotic Dilutions:

Prepare a stock solution of Pivcephalexin in a suitable solvent.

Perform serial two-fold dilutions of the antibiotic in broth in a 96-well microtiter plate to

obtain a range of concentrations.

Inoculation and Incubation:

Add the prepared bacterial inoculum to each well of the microtiter plate containing the

antibiotic dilutions.

Include a positive control (bacteria without antibiotic) and a negative control (broth only).

Incubate the plate at 35-37°C for 16-20 hours.

Determination of MIC:

After incubation, visually inspect the wells for turbidity.

The MIC is the lowest concentration of the antibiotic at which there is no visible growth.
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Figure 2. Experimental workflow for determining the Minimum Inhibitory Concentration (MIC).

Conclusion
Pivcephalexin is an orally active prodrug of the first-generation cephalosporin, cephalexin. Its

primary utility lies in its enhanced absorption profile. The mechanism of action is consistent with

other β-lactam antibiotics, involving the critical inhibition of bacterial cell wall synthesis. While
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specific, recent quantitative data for Pivcephalexin is not widely available, its pharmacokinetic

and efficacy profile can be largely inferred from that of its active metabolite, cephalexin.

Standard microbiological techniques, such as broth microdilution for MIC determination, are

employed to assess its in vitro efficacy against susceptible bacterial strains. This technical

guide serves as a foundational resource for professionals in the fields of pharmaceutical

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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